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Compound of Interest

Compound Name: 3-Butenyltrimethylsilane

Cat. No.: B1266924

Essential Safety and Handling Guide for 3-
Butenyltrimethylsilane

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 3-
Butenyltrimethylsilane. The following procedural guidance is designed to ensure safe
laboratory operations.

Chemical and Physical Properties

A summary of key quantitative data for 3-Butenyltrimethylsilane is presented below.

Property Value Citations
Molecular Formula C7H16Si

CAS Number 763-13-3 [1][2]
Appearance Colorless to Brown clear liquid [3]

Boiling Point 112.2°C at 760 mmHg [4]
Density 0.733 g/cm? [4]

Flash Point <23°C [5]
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Operational Plan: Safe Handling and Disposal

3-Butenyltrimethylsilane is a highly flammable liquid and vapor that causes skin and serious
eye irritation[3]. Adherence to the following protocols is mandatory for ensuring laboratory
safety.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Butenyltrimethylsilane to
minimize exposure.

e Eye and Face Protection: Chemical safety goggles or a face shield are required.[6] Contact
lenses should not be worn.[6]

e Hand Protection: Neoprene or nitrile rubber gloves are necessary to prevent skin contact.[6]
» Skin and Body Protection: A lab coat or suitable protective clothing must be worn.[6][7]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid breathing vapors.[1][6]

Handling and Storage Protocol

Safe handling and storage are critical to preventing accidents.

Ventilation: Always handle 3-Butenyltrimethylsilane in an area with adequate local exhaust
ventilation, such as a chemical fume hood.[6]

e Ignition Sources: This chemical is highly flammable. Keep it away from heat, sparks, open
flames, and hot surfaces. Use explosion-proof electrical and lighting equipment.

 Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment during transfer.[6]

e Tools: Use only non-sparking tools when handling the chemical.[6]
e Handling Procedure:

o Ensure all necessary PPE is worn correctly before handling.
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[e]

Ground all equipment to prevent static sparks.

o

Slowly transfer the chemical between containers, preferably under an inert atmosphere if
the procedure requires it.

o

Avoid contact with skin, eyes, and clothing.

[¢]

After handling, wash hands and skin thoroughly.

Storage: Store in a tightly closed container in a cool, well-ventilated place.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial. These procedures apply to small-

scale laboratory spills that can be managed by trained personnel.

Alert Personnel: Immediately notify others in the vicinity of the spill.[8]
Evacuate: If the spill is large or in a poorly ventilated area, evacuate immediately.

Don PPE: Before attempting cleanup, put on the appropriate PPE, including respiratory
protection if necessary.[8]

Contain the Spill: Prevent the spill from spreading or entering drains by creating a dike with a
suitable absorbent material.[8]

Absorb the Chemical: Slowly cover the spill with an absorbent material (e.g., vermiculite, dry
sand).[9] Work from the outside of the spill inward to prevent spreading.[3][9]

Collect the Waste: Once the liquid is completely absorbed, use non-sparking tools to scoop
the material into a leak-proof, sealable container for hazardous waste.[8][10]

Decontaminate the Area: Wash the spill surface with soap and water.[8] Collect the rinse
water for disposal as hazardous waste if the chemical is highly toxic.[8]

Label for Disposal: Clearly label the container with its contents for hazardous waste disposal.

[8]
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Disposal Plan

All waste materials must be treated as hazardous waste.

o Chemical Waste: Unused or waste 3-Butenyltrimethylsilane must be disposed of in a
designated, labeled hazardous waste container.

o Contaminated Materials: All materials used to clean up a spill (absorbents, gloves, etc.) must
be placed in a sealed container, labeled as hazardous waste, and disposed of accordingly.[3]
[10]

» Final Disposal: Dispose of all waste contents and containers at an approved waste disposal
plant, following all local and national regulations.|[3]

Workflow for Handling 3-Butenyltrimethylsilane

The following diagram illustrates the standard operational workflow for safely handling 3-
Butenyltrimethylsilane.
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Caption: Safe handling workflow for 3-Butenyltrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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